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An In-depth Technical Guide on 2-
(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to consolidate available information on the chemical compound 2-
(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine. The document is intended for an audience
of researchers, scientists, and professionals in the field of drug development who may have an
interest in this molecule for synthetic chemistry or as a potential building block in medicinal
chemistry. This guide presents the fundamental physicochemical properties and aims to
provide a comprehensive overview based on currently accessible data. However, it is important
to note that detailed experimental spectroscopic data (NMR, IR, MS) and specific synthesis
protocols are not readily available in the public domain based on a comprehensive search of
scientific literature and chemical databases.

Chemical Identity and Properties

2-(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine is a substituted pyridine derivative.
Pyridine and its derivatives are a fundamentally important class of heterocyclic compounds that
are prevalent in a vast array of natural products, pharmaceuticals, and agrochemicals. The
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introduction of a cyclopropylmethoxy group at the 2-position and a trimethylsilyl group at the 3-
position of the pyridine ring suggests its potential utility as a versatile synthetic intermediate.
The trimethylsilyl group, in particular, can serve as a handle for further functionalization through
various cross-coupling reactions.

Table 1: Physicochemical Properties of 2-(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine

Property Value Source
CAS Number 782479-90-7 [1]
Molecular Formula C12H19NOSi [1]
Molecular Weight 221.38 g/mol [1]
MDL Number MFCD06659013 [1]

Note: This information is based on data from chemical suppliers.

Spectroscopic Data

A thorough search of scientific databases and literature did not yield publicly available detailed
spectroscopic data (*H NMR, 13C NMR, IR, and Mass Spectrometry) for 2-
(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine. While spectra for related pyridine
derivatives are available, direct experimental data for the title compound could not be located.

[21E31[41 051617 1T8](e]

For research purposes, it would be necessary to synthesize the compound and perform
spectral analysis to obtain this data. The expected spectroscopic features would include:

e 1H NMR: Signals corresponding to the protons of the trimethylsilyl group (a singlet, likely
around 0.2-0.4 ppm), the cyclopropyl ring, the methyleneoxy bridge, and the protons on the
pyridine ring.

» 13C NMR: Resonances for the carbons of the trimethylsilyl group, the cyclopropyl ring, the
methyleneoxy carbon, and the carbons of the pyridine ring.
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e |R: Characteristic vibrational bands for C-H, C-O, C-N, and Si-C bonds, as well as aromatic
C=C and C=N stretching frequencies.

e MS: A molecular ion peak corresponding to the molecular weight of the compound, along
with characteristic fragmentation patterns.

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-(Cyclopropylmethoxy)-3-
(trimethylsilyl)pyridine are not explicitly described in the available literature. However,
general synthetic strategies for substituted pyridines can be inferred.[10][11][12][13] The
synthesis would likely involve a multi-step sequence, potentially starting from a pre-
functionalized pyridine ring.

A plausible synthetic approach could involve the silylation of a 2-(cyclopropylmethoxy)pyridine
precursor or the introduction of the cyclopropylmethoxy group onto a 3-(trimethylsilyl)pyridine
derivative. The choice of reagents and reaction conditions would be critical to achieve the
desired regioselectivity and yield.

Logical Relationship: General Synthesis Strategy

Caption: A generalized workflow for the synthesis and characterization of the target compound.

Potential Applications in Drug Development

Substituted pyridines are a cornerstone of medicinal chemistry. The unique combination of a
lipophilic cyclopropylmethoxy group and a synthetically versatile trimethylsilyl group in 2-
(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine makes it an attractive building block for the
synthesis of novel compounds with potential biological activity. The trimethylsilyl moiety can be
readily transformed into other functional groups, allowing for the exploration of a diverse
chemical space in drug discovery programs.

Experimental Workflow: Compound Library Generation
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2-(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine Diverse Aryl/Heteroaryl Halides
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Caption: A potential workflow for utilizing the title compound in the generation of a chemical

library for biological screening.

Conclusion

2-(Cyclopropylmethoxy)-3-(trimethylsilyl)pyridine is a chemical entity with potential value in
synthetic and medicinal chemistry. While its fundamental properties are documented by
chemical suppliers, a significant gap exists in the public domain regarding its detailed
spectroscopic characterization and specific synthesis protocols. The information presented in
this guide is intended to provide a foundational understanding of the compound and to highlight
the need for further experimental investigation to fully elucidate its chemical and physical
properties. Researchers interested in this compound for their work would need to undertake its
synthesis and characterization as a preliminary step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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